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Introduction
CRISPR-Cas9 has emerged as a transformative technology for genome editing, offering

unprecedented precision in modifying genetic material. However, the efficiency of precise gene

editing through the Homology-Directed Repair (HDR) pathway is often limited, as the more

error-prone Non-Homologous End Joining (NHEJ) pathway is predominantly active in many cell

types. To address this limitation, small molecules that can modulate the cellular DNA repair

machinery are of great interest. InteriotherinA is a novel, cell-permeable small molecule

designed to enhance the efficiency and fidelity of CRISPR-Cas9-mediated gene editing by

selectively modulating DNA repair pathway choice.

Mechanism of Action: InteriotherinA is a potent and highly selective inhibitor of a key ligase in

the NHEJ pathway. By transiently suppressing NHEJ, InteriotherinA shifts the balance of DNA

double-strand break (DSB) repair towards the HDR pathway. This targeted inhibition promotes

the precise integration of a donor DNA template at the Cas9-induced break site, thereby

increasing the frequency of desired knock-ins, nucleotide substitutions, and other precise

genomic modifications.
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Modulation of DNA Double-Strand Break Repair by
InteriotherinA
Upon the creation of a DSB by the CRISPR-Cas9 nuclease, mammalian cells primarily utilize

two major repair pathways: NHEJ and HDR. NHEJ is active throughout the cell cycle and

directly ligates the broken DNA ends, often resulting in small insertions or deletions (indels). In

contrast, HDR is predominantly active in the S and G2 phases of the cell cycle and uses a

homologous DNA template to precisely repair the break. InteriotherinA's mechanism of action

is centered on the inhibition of the final ligation step of NHEJ, thereby creating a larger window

of opportunity for the HDR machinery to engage the DSB.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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